Cas no 1804717-19-8 (Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804717-19-8
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 4848688
• Update Time: 2025-10-28

Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H8F5NO2/c1-2-18-9(17)7-3-5(8(11)12)6(4-16-7)10(13,14)15/h3-4,8H,2H2,1H3
• InChI Key： UGUFDPWHYAQXFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No: 1804717-19-8)

Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No: 1804717-19-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substitutions, has garnered attention due to its potential in drug discovery and material science. Its molecular structure, combining pyridine and ester functionalities, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate stems from their enhanced metabolic stability and lipophilicity, which are critical in medicinal chemistry. Researchers are increasingly exploring its role in developing new therapeutics, particularly for targeting enzyme inhibition and receptor modulation. Additionally, its applications in agrochemical formulations highlight its importance in sustainable farming practices, aligning with the global push for eco-friendly solutions.

One of the key advantages of Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate is its synthetic flexibility. The presence of both difluoromethyl and trifluoromethyl groups allows for selective functionalization, enabling the creation of diverse derivatives. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid generation of compound libraries is essential for identifying lead candidates.

In recent years, the demand for fluorinated pyridines has surged, driven by their utility in biomedical research and material science. Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate is no exception, with studies highlighting its potential in designing next-generation catalysts and functional materials. Its compatibility with various reaction conditions further enhances its appeal to synthetic chemists.

From an industrial perspective, Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate is gaining traction as a high-value intermediate. Its synthesis and purification processes have been optimized to meet the stringent requirements of pharmaceutical-grade production. This focus on quality ensures its suitability for GMP-compliant applications, reinforcing its position in the market.

The environmental impact of fluorinated compounds is a hot topic in scientific circles. Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate is being studied for its biodegradability and ecological footprint, addressing concerns about sustainable chemistry. Innovations in green synthesis methods are also being explored to minimize waste and energy consumption during its production.

Looking ahead, the versatility of Ethyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate positions it as a key player in advancing drug discovery and material innovation. Its unique properties and broad applicability make it a compound of interest for researchers and industries alike. As the scientific community continues to uncover its potential, this fluorinated pyridine derivative is poised to make significant contributions to multiple fields.